Cas no 881848-76-6 (Benzenamine, 3-fluoro-N,2-dimethyl-)

• Product Name: Benzenamine, 3-fluoro-N,2-dimethyl-
• CAS No: 881848-76-6
• MF: C₈H₁₀FN
• MW: 139.170105457306
• CID: 1919414
• PubChem ID: 50998714
• Update Time: 2025-04-21

Benzenamine, 3-fluoro-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-N,2-dimethyl-
• (3-Fluoro-2-methyl-phenyl)-methyl-amine
• 3-fluoro-N,2-dimethylaniline
• EN300-6948033
• AKOS010900853
• 881848-76-6
• MFCD09999388
• SCHEMBL9230273
• 3-Fluoro-2,N-dimethylaniline

• MDL： MFCD09999388
• Inchi： 1S/C8H10FN/c1-6-7(9)4-3-5-8(6)10-2/h3-5,10H,1-2H3
• InChI Key： BIZQGLCQKSJCKO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)NC

Computed Properties

• Exact Mass: 139.079727485Da
• Monoisotopic Mass: 139.079727485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų